Cas no 118719-18-9 (N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide)

• Product Name: N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide
• CAS No: 118719-18-9
• MF: C₁₃H₁₁N₃O₄S
• MW: 305.309141397476
• CID: 3034022
• PubChem ID: 6896357
• Update Time: 2025-11-01

N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(2-NITROPHENYL)METHYLIDENE]BENZENESULFONOHYDRAZIDE
• AKOS001721986
• N'-((E)-(2-Nitrophenyl)methylidene)benzenesulfonohydrazide
• STK709631
• AB01325629-02
• CHEMBL5265788
• MFCD00742359
• N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
• 118719-18-9
• NCGC00332667-01
• N'-[(1E)-(2-nitrophenyl)methylidene]benzenesulfonohydrazide
• 3W-0633
• CS-0335099
• (e)-N'-(2-nitrobenzylidene)-benzenesulfonohydrazide
• N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide

• Inchi： 1S/C13H11N3O4S/c17-16(18)13-9-5-4-6-11(13)10-14-15-21(19,20)12-7-2-1-3-8-12/h1-10,15H/b14-10+
• InChI Key： PVMNFBBXCNFAJN-GXDHUFHOSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 305.04702701Da
• Monoisotopic Mass: 305.04702701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Additional information on N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide

Recent Advances in the Study of N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide (CAS: 118719-18-9)

N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide (CAS: 118719-18-9) is a sulfonohydrazide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The presence of the nitro group and the sulfonohydrazide moiety in its structure makes it a promising candidate for further exploration in therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against bacterial enzymes involved in cell wall synthesis. The researchers employed molecular docking and kinetic assays to reveal that the compound binds to the active site of the target enzyme, disrupting its function and leading to bacterial growth inhibition. These findings suggest potential applications in addressing antibiotic resistance.

In the context of cancer research, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the anticancer properties of N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide. The compound was found to induce apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The study highlighted the compound's ability to modulate key signaling proteins, such as caspases and Bcl-2 family members, making it a potential lead compound for anticancer drug development.

Another area of interest is the compound's role as a protease inhibitor. A recent preprint on bioRxiv (2024) reported that N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide exhibits selective inhibition against viral proteases, including those from SARS-CoV-2 and HIV. The study utilized in vitro enzyme assays and computational modeling to identify the binding interactions, providing a foundation for the design of novel antiviral agents. The researchers emphasized the compound's low cytotoxicity and high selectivity, which are critical for therapeutic applications.

Despite these promising findings, challenges remain in the development of N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed how such technologies could enhance the pharmacokinetic properties of sulfonohydrazide derivatives.

In conclusion, N'-(E)-(2-Nitrophenyl)methylidenebenzenesulfonohydrazide (CAS: 118719-18-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological profile. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for novel treatments in infectious diseases, oncology, and beyond.